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CAS No.: 153919-61-0

Cat. No.: B585130

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive analysis of the essential physicochemical

properties of the Dnp-RNATAV-NH2 peptide, specifically focusing on its molecular weight and

solubility. The incorporation of a 2,4-Dinitrophenyl (Dnp) group, a widely utilized hapten in

immunology, significantly impacts the characteristics of the core peptide, Arg-Asn-Ala-Thr-Ala-

Val-NH2.[1][2][3] A thorough understanding of these properties is critical for its effective

application in research and development, including immunoassay design, antibody production,

and studies of cellular processes. This document details the theoretical calculations, presents

validated experimental protocols, and offers expert insights into the practical handling and

application of this peptide.
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The covalent attachment of the 2,4-Dinitrophenyl (Dnp) hapten to a peptide creates a potent

tool for immunological and biochemical research.[2][3] The Dnp group is highly immunogenic,

capable of eliciting a strong antibody response when conjugated to a carrier molecule.[2][3][4]

The peptide sequence, RNATAV-NH2, provides the structural backbone and can be designed

to mimic an epitope or confer specific binding properties. The C-terminal amidation (-NH2) is a

crucial modification that enhances the peptide's stability by increasing its resistance to

carboxypeptidases.[5][6]

Accurate knowledge of the molecular weight and solubility of Dnp-RNATAV-NH2 is fundamental

for experimental success. Molecular weight is essential for preparing solutions of precise molar

concentrations, a cornerstone of reproducible research. Solubility dictates the peptide's

behavior in aqueous and organic media, influencing its formulation, bioavailability, and

interaction with biological systems. This guide provides a robust framework for determining and

understanding these key characteristics.

Molecular Weight Determination
The molecular weight of a peptide is calculated by summing the molecular weights of its

constituent amino acids, any modifications, and subtracting the mass of a water molecule for

each peptide bond formed.[7]

Theoretical Calculation
The average molecular weight is generally used for routine laboratory calculations and is

determined by the sum of the average isotopic masses of the components.

Table 1: Calculation of the Average Molecular Weight of Dnp-RNATAV-NH2
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Component Chemical Formula
Average Molecular Weight
( g/mol )

2,4-Dinitrophenyl (Dnp) C6H3N2O4 184.11[8]

Arginine (R) C6H14N4O2 174.20

Asparagine (N) C4H8N2O3 132.12

Alanine (A) C3H7NO2 89.09

Threonine (T) C4H9NO3 119.12

Alanine (A) C3H7NO2 89.09

Valine (V) C5H11NO2 117.15

Amide (-NH2) NH2 17.03

Water (H2O) x 6 H2O -108.09 (6 x 18.015)

Total C34H54N12O13 886.88

Note: The molecular weights of amino acids are based on standard values.[9][10]

Experimental Verification: Mass Spectrometry
While theoretical calculations are a necessary starting point, experimental verification via mass

spectrometry (MS) is the definitive method for confirming the molecular weight of a synthetic

peptide. Electrospray Ionization Mass Spectrometry (ESI-MS) is the technique of choice for this

purpose.

Figure 1: A generalized workflow for the verification of peptide molecular weight using ESI-MS.

Solubility Assessment
Peptide solubility is a complex property influenced by its amino acid composition, length, and

modifications, as well as the solvent's pH and polarity.[11][12] The hydrophobic Dnp group,

combined with a mix of charged (Arginine), polar (Asparagine, Threonine), and nonpolar

(Alanine, Valine) residues, makes the solubility of Dnp-RNATAV-NH2 highly dependent on the

solvent system.
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Predicting Solubility
The overall charge of a peptide is a primary determinant of its solubility in aqueous solutions.

[13]

Charge Calculation:

Acidic residues (D, E, C-terminal COOH): -1

Basic residues (K, R, N-terminal NH2): +1

Histidine (H) at pH < 6: +1

Dnp-RNATAV-NH2 Charge:

N-terminal amine (+1) + Arginine (+1) = +2

The C-terminal amide is neutral.

The overall charge is positive, suggesting the peptide is basic.[13]

Basic peptides are generally more soluble in acidic solutions.[11][13] Peptides with a low net

charge or a high proportion of hydrophobic residues may require organic solvents for

dissolution.[13]

Recommended Solvents for Solubility Testing
A systematic approach is recommended, starting with less harsh solvents.

Table 2: Recommended Solvents for Dnp-RNATAV-NH2 Solubility Testing
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Solvent Rationale

Deionized Water Establishes baseline aqueous solubility.

10% Acetic Acid (aq)

The acidic environment protonates the basic

Arginine residue, which can enhance solubility.

[11]

Dimethyl Sulfoxide (DMSO)
A strong polar aprotic solvent effective for

dissolving hydrophobic and neutral peptides.[11]

Acetonitrile (ACN) / Water Mixtures Allows for fine-tuning of solvent polarity.

Experimental Protocol for Solubility Determination
This protocol provides a reliable method for estimating the solubility of Dnp-RNATAV-NH2.

Dnp-RNATAV-NH2 (lyophilized)

Microcentrifuge

Vortex mixer

Bath sonicator

Recommended solvents (Table 2)

Sterile microcentrifuge tubes and pipette tips

Preparation: Before opening, centrifuge the vial of lyophilized peptide to collect all the

powder at the bottom.[13]

Initial Test: Use a small, accurately weighed amount of the peptide for the initial solubility test

to avoid wasting the entire sample.[12][13]

Solvent Addition: Add a measured volume of the first solvent (e.g., deionized water) to

achieve a target concentration (e.g., 1 mg/mL).

Dissolution:
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Vortex the mixture thoroughly.

If not fully dissolved, sonicate the sample in a water bath, as this can break up aggregates

and improve solubility.[11][13]

Observation: A fully dissolved peptide will result in a clear, particle-free solution.[13]

Systematic Approach: If the peptide is insoluble, repeat the process with the next

recommended solvent. For basic peptides that are insoluble in water, an acidic solution like

10% acetic acid is a logical next step. If aqueous solutions fail, resort to organic solvents like

DMSO.

Record Keeping: Carefully document the solvent and the final concentration at which the

peptide completely dissolves.

Figure 2: A systematic workflow for determining the experimental solubility of Dnp-RNATAV-

NH2.

Expert Recommendations for Handling and Storage
Stock Solutions: For long-term viability, it is best to dissolve the peptide in a solvent like

DMSO, aliquot it into single-use volumes, and store it at -20°C or -80°C. This minimizes

waste and degradation from repeated freeze-thaw cycles.

Working Solutions: When preparing working solutions, slowly add the stock solution to your

aqueous buffer while vortexing to prevent precipitation. Be mindful of the final concentration

of any organic solvent, as it may interfere with biological assays.

Aggregation: Peptides, particularly those with hydrophobic regions, can aggregate over time.

[14] Sonication can help to break up these aggregates.[13] Centrifuging solutions before use

and using only the supernatant is also a good practice to remove any insoluble material.[11]

[15]

Conclusion
The molecular weight and solubility of Dnp-RNATAV-NH2 are foundational parameters that

dictate its proper use in a laboratory setting. This guide has provided a comprehensive
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framework, combining theoretical principles with validated experimental procedures, to enable

researchers to accurately characterize and effectively utilize this peptide. Adherence to these

guidelines will ensure the precision and reproducibility of experimental results, fostering more

reliable and impactful scientific discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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